Cas no 2227879-57-2 (rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(4-fluorophenyl)pyrrolidine-3-carboxylic acid)

• Product Name: rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(4-fluorophenyl)pyrrolidine-3-carboxylic acid
• CAS No: 2227879-57-2
• MF: C₁₉H₁₈FNO₄
• MW: 343.348928928375
• CID: 6069784
• PubChem ID: 92343172
• Update Time: 2025-06-14

rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(4-fluorophenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(4-fluorophenyl)pyrrolidine-3-carboxylic acid
• EN300-1454785
• 2227879-57-2
• rac-(3R,4S)-1-[(benzyloxy)carbonyl]-4-(4-fluorophenyl)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C19H18FNO4/c20-15-8-6-14(7-9-15)16-10-21(11-17(16)18(22)23)19(24)25-12-13-4-2-1-3-5-13/h1-9,16-17H,10-12H2,(H,22,23)/t16-,17+/m0/s1
• InChI Key： DSJSQNWFPDEMFH-DLBZAZTESA-N
• SMILES： FC1C=CC(=CC=1)[C@@H]1CN(C(=O)OCC2C=CC=CC=2)C[C@H]1C(=O)O

Computed Properties

• Exact Mass: 343.12198622g/mol
• Monoisotopic Mass: 343.12198622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(4-fluorophenyl)pyrrolidine-3-carboxylic acid

Research Briefing on rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(4-fluorophenyl)pyrrolidine-3-carboxylic acid (CAS: 2227879-57-2)

The compound rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(4-fluorophenyl)pyrrolidine-3-carboxylic acid (CAS: 2227879-57-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the importance of this compound as a key intermediate in the synthesis of novel pharmaceuticals, particularly in the development of protease inhibitors and other enzyme-targeted therapies. The presence of the 4-fluorophenyl group and the benzyloxycarbonyl (Cbz) protecting group in its structure makes it a versatile building block for further chemical modifications. Researchers have successfully utilized this compound in the synthesis of complex molecules with potential anti-inflammatory, antiviral, and anticancer properties.

One of the most notable advancements in the study of this compound is its application in the development of selective inhibitors for specific enzymes involved in disease pathways. For instance, a recent publication in the Journal of Medicinal Chemistry demonstrated that derivatives of rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(4-fluorophenyl)pyrrolidine-3-carboxylic acid exhibit potent inhibitory activity against certain proteases implicated in viral infections. The study employed a combination of molecular docking and in vitro assays to elucidate the binding mechanisms and optimize the compound's efficacy.

In addition to its role in drug discovery, this compound has also been investigated for its potential in asymmetric synthesis. Researchers have developed innovative catalytic methods to enantioselectively modify the pyrrolidine core, enabling the production of chiral intermediates with high optical purity. These advancements are particularly relevant for the pharmaceutical industry, where enantiopure compounds are often required to minimize side effects and enhance therapeutic outcomes.

Despite these promising developments, challenges remain in the large-scale production and optimization of rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(4-fluorophenyl)pyrrolidine-3-carboxylic acid. Issues such as yield optimization, purification, and stability under various conditions are areas of active research. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these challenges and accelerate the translation of this compound into clinical applications.

In conclusion, rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(4-fluorophenyl)pyrrolidine-3-carboxylic acid represents a valuable tool in the arsenal of medicinal chemists and drug developers. Its versatility, combined with recent advancements in synthetic methodologies and biological evaluations, positions it as a compound of significant interest for future research. Continued exploration of its potential will likely yield new insights and therapeutic opportunities in the coming years.